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Compound of Interest

Compound Name: 2-Bromo-6-methylpyridine

Cat. No.: B113505

Technical Guide: 2-Bromo-6-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-6-methylpyridine, a key
building block in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals. This document outlines its core physicochemical properties, a detailed
synthesis protocol, and its applications in chemical reactions.

Core Properties of 2-Bromo-6-methylpyridine

2-Bromo-6-methylpyridine is a substituted pyridine derivative widely utilized as an
intermediate in the synthesis of more complex molecules. Its chemical structure, featuring both
a bromine atom and a methyl group on the pyridine ring, allows for a variety of chemical
transformations.

Physicochemical Data

The fundamental molecular and physical properties of 2-Bromo-6-methylpyridine are
summarized in the table below for easy reference.
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Property Value

Molecular Formula CeHeBrN[1][2][3][4]

Molecular Weight 172.02 g/mol [1][4][5]

CAS Number 5315-25-3[1][2]

Appearance Colorless to light yellow clear liquid[2]
Boiling Point 102-103 °C at 20 mmHg[2][5]
Density 1.512 g/mL at 25 °C[2][5]

Refractive Index n20/D 1.562[2][5]

Synthesis of 2-Bromo-6-methylpyridine

A common and effective method for the synthesis of 2-Bromo-6-methylpyridine is through the
diazotization of 2-amino-6-methylpyridine, followed by a Sandmeyer-type reaction.[2] The
workflow for this synthesis is depicted in the diagram below.
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Starting Material

2-Amino-6-methylpyridine

Add

Step 1: Digzotization

HBr (48%)

Cool to -10°C

Diazonium Salt Intermediate

Add dropwise

i -10°Cto -5°C ;

Stir for 1.5h

Step 2: Bjomination

Add dropwise

i -10°Cto -5°C ;

Stir for 1.5h

Step 3: Work-up

Add dropwise

i <0°C

Extraction with Diethyl Ether

Drying and Evaporation

Final Rroduct

2-Bromo-6-methylpyridine
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Reactants Catalytic System
- T Palladium Catalyst Base Solvent
2-Bromo-6-methylpyridine Arylboronic Acid |— (©.g. PAPPhs)s) o [ e, o o)

Reaction| Process
\ \ 4 \ 4

| Combine reactants, catalyst, and base in solvent |

A 4

Degas with inert gas (Ar or N2)

\4
Heat reaction mixture
(e.g., 80-100 °C)

\4

Monitor progress (TLC or LC-MS)

Work-up &‘;’uriﬁcation

Cool to room temperature

\4
Extract with organic solvent
\4

Purify by column chromatography

Final Rroduct
\4

2-Aryl-6-methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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